lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate
Overview
Description
Lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate, or Li-FMC, is a lithium salt that has been studied for its potential applications in scientific research and laboratory experiments. It is a relatively new compound, first synthesized in 2019, and has already demonstrated promising results in several areas, including its ability to act as a catalyst for chemical reactions, its potential to be used as a molecular probe, and its potential as a drug delivery agent.
Scientific Research Applications
Li-FMC has several potential applications in scientific research. It has been studied as a potential catalyst for chemical reactions, such as the oxidation of alcohols and the reduction of aldehydes. It has also been studied as a molecular probe, as it has the potential to be used to study the structure and dynamics of biological systems. In addition, it has been studied as a potential drug delivery agent, as it is able to facilitate the delivery of drugs to specific target sites in the body.
Mechanism of Action
The mechanism of action of Li-FMC is not yet fully understood. However, it is believed that the Li-FMC anion is able to interact with other molecules through hydrogen bonding and electrostatic interactions. This allows Li-FMC to interact with other molecules in a specific and targeted manner.
Biochemical and Physiological Effects
The biochemical and physiological effects of Li-FMC have not yet been fully studied. However, it is believed that Li-FMC may have the potential to act as an antioxidant, as it has been shown to inhibit the formation of reactive oxygen species. In addition, Li-FMC may have the potential to act as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
The main advantage of Li-FMC is its ability to act as a catalyst for chemical reactions. This makes it a useful tool for laboratory experiments, as it can be used to speed up reactions and increase their efficiency. Additionally, Li-FMC has the potential to be used as a molecular probe, which can be used to study the structure and dynamics of biological systems.
However, there are some limitations to the use of Li-FMC in laboratory experiments. For example, Li-FMC is relatively unstable, and its structure can be altered by heat, light, and other environmental factors. Additionally, Li-FMC is relatively expensive, which may limit its use in some laboratory experiments.
Future Directions
The potential future directions for Li-FMC are numerous. One potential direction is to further study its potential as a drug delivery agent. Additionally, Li-FMC may have the potential to be used as an antioxidant and anti-inflammatory agent, and further research is needed to explore these possibilities. Finally, Li-FMC may have potential applications in the field of nanotechnology, and further research is needed to explore this possibility.
Synthesis Methods
Li-FMC is synthesized via a two-step process. The first step involves the reaction of 4-fluorophenyl-1-methyl-1H-imidazole-2-carboxylic acid with lithium hydroxide in methanol. This reaction yields the Li-FMC salt. The second step involves the deprotonation of the Li-FMC salt with sodium hydroxide, which yields the Li-FMC anion. The synthesis of Li-FMC is relatively simple and can be completed in a matter of hours.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate involves the reaction of 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylic acid with lithium hydroxide in the presence of a suitable solvent.", "Starting Materials": [ "5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylic acid", "Lithium hydroxide", "Suitable solvent" ], "Reaction": [ "Dissolve 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylic acid in a suitable solvent.", "Add lithium hydroxide to the solution and stir the mixture at room temperature for several hours.", "Filter the resulting mixture to remove any insoluble impurities.", "Concentrate the filtrate under reduced pressure to obtain the lithium(1+) salt of 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylic acid." ] } | |
| 2763779-92-4 | |
Molecular Formula |
C11H8FLiN2O2 |
Molecular Weight |
226.1 |
Purity |
95 |
Origin of Product |
United States |
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